N-(3,5-dimethoxyphenyl)-2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[3-(3,4-dimethylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide
• InChI: InChI=1S/C25H30N4O4/c1-16-5-6-18(11-17(16)2)23-24(31)28-25(27-23)7-9-29(10-8-25)15-22(30)26-19-12-20(32-3)14-21(13-19)33-4/h5-6,11-14H,7-10,15H2,1-4H3,(H,26,30)(H,28,31)
• InChI Key: BZJCHCRAUKTDLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3(CCN(CC3)CC(=O)NC4=CC(=CC(=C4)OC)OC)NC2=O)C
• Molecular Formula: C25H30N4O4
• Molecular Weight: 450.5 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide is a useful research compound. Its molecular formula is C25H30N4O4 and its molecular weight is 450.539. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis Applications

Radiosynthesis of a chloroacetanilide herbicide and a dichloroacetamide safener : This research involves the synthesis of radioactively labeled compounds for studying their metabolism and mode of action. While not directly related to the compound , this study highlights the importance of chemical synthesis techniques in producing compounds for environmental and agricultural research (Latli & Casida, 1995).

Cholinesterase Inhibition Studies

Synthetic 1,2,4-triazole derivatives : This study focuses on the synthesis and evaluation of N-aryl derivatives of triazole compounds for their potential to inhibit cholinesterase, an enzyme important for nerve function. Molecular docking studies were conducted to understand the interactions at the binding site, offering insights into the development of new therapeutics (Riaz et al., 2020).

Potential Pesticides

Characterization of N-derivatives of phenoxyacetamide : Research on the X-ray powder diffraction of various N-derivatives of phenoxyacetamide potential as pesticides underscores the role of structural analysis in identifying and optimizing compounds for pest control applications (Olszewska et al., 2011).

Antitumor Activity

Novel 3-benzyl-4(3H)quinazolinone analogues : A study on the synthesis and evaluation of quinazolinone analogues for antitumor activity, highlighting the process of designing and assessing compounds for their therapeutic efficacy against cancer. Molecular docking provided insights into the mechanism of action by comparing binding modes to known drugs (Al-Suwaidan et al., 2016).